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Compound of Interest

Compound Name: Acetylsalicylic anhydride

Cat. No.: B024242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic pathway for producing

acetylsalicylic anhydride, a derivative of acetylsalicylic acid (aspirin), starting from salicylic

acid. The synthesis is presented as a two-part process, involving the initial formation of

acetylsalicylic acid, which is then converted to the target anhydride. This document details the

underlying reaction mechanisms, provides step-by-step experimental protocols, and

summarizes key quantitative data for reproducibility.

Overall Synthesis Pathway
The conversion of salicylic acid to acetylsalicylic anhydride is not a direct, single-step

reaction. It first requires the acetylation of salicylic acid to form acetylsalicylic acid (aspirin).

This intermediate is then converted into an activated form, an acyl chloride, which

subsequently reacts with another molecule of acetylsalicylic acid (or its carboxylate salt) to

yield the final anhydride product.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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